Cas no 1806970-30-8 (3,4-Bis(trifluoromethyl)-5-nitromandelic acid)

• Product Name: 3,4-Bis(trifluoromethyl)-5-nitromandelic acid
• CAS No: 1806970-30-8
• MF: C₁₀H₅F₆NO₅
• MW: 333.140824079514
• CID: 4942510
• Update Time: 2025-10-22

3,4-Bis(trifluoromethyl)-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-nitromandelic acid

• Inchi： 1S/C10H5F6NO5/c11-9(12,13)4-1-3(7(18)8(19)20)2-5(17(21)22)6(4)10(14,15)16/h1-2,7,18H,(H,19,20)
• InChI Key： VKIRFTRDCJEOGG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(C(=O)O)O)=CC=1C(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 2.4
• Topological Polar Surface Area: 103

Additional information on 3,4-Bis(trifluoromethyl)-5-nitromandelic acid

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-5-nitromandelic acid (CAS No. 1806970-30-8)

3,4-Bis(trifluoromethyl)-5-nitromandelic acid (CAS No. 1806970-30-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and advanced material science. This compound, characterized by its unique trifluoromethyl and nitro functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity under controlled conditions.

The molecular structure of 3,4-Bis(trifluoromethyl)-5-nitromandelic acid features two trifluoromethyl groups and a nitro substituent, which contribute to its electron-withdrawing characteristics. These attributes are critical in designing pharmaceuticals and agrochemicals, where precise modulation of electronic effects is essential. The compound's CAS No. 1806970-30-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.

In recent years, the demand for fluorinated compounds like 3,4-Bis(trifluoromethyl)-5-nitromandelic acid has surged, driven by their applications in drug discovery and material innovation. Fluorinated molecules are known for their enhanced metabolic stability and bioavailability, making them indispensable in modern medicinal chemistry. This compound's nitromandelic acid backbone further expands its utility, enabling derivatization for targeted applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3,4-Bis(trifluoromethyl)-5-nitromandelic acid?" Researchers often explore multi-step synthetic protocols involving electrophilic aromatic substitution and oxidation reactions. Another common query is: "How does the nitro group influence the reactivity of this compound?" The nitro group's strong electron-withdrawing nature significantly impacts the compound's acidity and participation in nucleophilic reactions.

From an industrial perspective, 3,4-Bis(trifluoromethyl)-5-nitromandelic acid is valued for its role in developing high-performance materials. Its incorporation into polymers and coatings can enhance thermal stability and chemical resistance, addressing key challenges in aerospace and electronics sectors. Additionally, the compound's potential as a building block for trifluoromethylated pharmaceuticals aligns with the growing trend of fluorine-containing drugs in the market.

Environmental and safety considerations are also critical when handling 3,4-Bis(trifluoromethyl)-5-nitromandelic acid. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. Researchers often search for "handling guidelines for nitromandelic acid derivatives" to mitigate risks associated with reactive intermediates.

In summary, 3,4-Bis(trifluoromethyl)-5-nitromandelic acid (CAS No. 1806970-30-8) represents a cutting-edge compound with broad applicability across scientific disciplines. Its unique structural features and reactivity profile continue to inspire innovation, making it a focal point for both academic and industrial research. As the demand for fluorinated and nitro-functionalized compounds grows, this molecule is poised to play a pivotal role in shaping future advancements.